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Compound of Interest

Compound Name: Butyrylcholine iodide

Cat. No.: B146289

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Butyrylcholine iodide, a reagent used in determining butyrylcholinesterase activity.
[1] Adherence to these procedural steps is critical for minimizing risk and ensuring a safe
laboratory environment.

Hazard Identification and Classification

Butyrylcholine iodide is classified with the following hazards:
o Skin Irritation (Category 2): Causes skin irritation.[2][3][4]
o Serious Eye Irritation (Category 2/2A): Causes serious eye irritation.[2][3][4]

o Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[3][4]

It is crucial to handle this compound with care to avoid direct contact and inhalation.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Butyrylcholine
iodide to prevent exposure.
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PPE Category Item Specification

Respiratory Protection Dust Mask Type N95 (US) or equivalent

Chemical-resistant gloves
Hand Protection Gloves (e.g., nitrile rubber) inspected

before use

) ) Safety glasses with side-
Eye Protection Eyeshields )
shields or goggles

Body Protection Lab Coat Standard laboratory coat

Safe Handling Protocol

Follow these step-by-step instructions for the safe handling of Butyrylcholine iodide.
1. Preparation:

e Ensure a well-ventilated area, preferably a chemical fume hood.
o Assemble all necessary equipment and reagents before starting.
« Inspect all PPE for integrity.

e Have a safety shower and eye wash station readily accessible.

2. Weighing and Solution Preparation:

e Handle the solid powder in a fume hood to avoid dust formation.[4][5]

o Use appropriate tools (e.g., spatula, weighing paper) to handle the powder.

e When preparing solutions, slowly add the Butyrylcholine iodide to the solvent to avoid
splashing.

« If water is used as the solvent for a stock solution, it should be filtered and sterilized with a
0.22 pm filter before use.[6]

3. During the Experiment:

» Avoid contact with skin, eyes, and clothing.[2]
e Do not eat, drink, or smoke in the laboratory.
o Keep the container tightly closed when not in use.

4. Post-Experiment:
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e Thoroughly wash hands and any exposed skin with soap and water after handling.[2]
o Clean the work area and any equipment used.

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately:

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

[7]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician if irritation persists.[2][4][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Consult a physician if

irritation persists.[4]

Ingestion

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Consult a

physician.[4][7]

Spill and Disposal Plan
Spill Cleanup:

o Evacuate personnel from the immediate area.

o Wear appropriate PPE as listed above.

e Avoid breathing dust.

o Carefully sweep up the spilled solid material, avoiding dust generation.

o Place the spilled material into a suitable, closed container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.
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Disposal:

o Dispose of Butyrylcholine iodide and any contaminated materials in accordance with local,
state, and federal regulations.

o Offer surplus and non-recyclable solutions to a licensed disposal company.[7]
o Contaminated packaging should be disposed of as unused product.[4]

Visualizing the Workflow

To further clarify the handling process, the following diagram illustrates the key steps from
preparation to disposal.
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Butyrylcholine lodide Handling Workflow
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Caption: Workflow for handling Butyrylcholine iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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